Cas no 1877563-38-6 ([(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine)

(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine is a fluorinated amine derivative featuring a cyclobutyl core with geminal difluorine substitution. The presence of the difluorocyclobutyl group enhances its steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The 2-methylpropyl (isobutyl) substituent contributes to increased lipophilicity, potentially improving membrane permeability in bioactive molecules. This compound is particularly useful in the development of fluorinated analogs for drug discovery, where the cyclobutyl scaffold can influence conformational rigidity and metabolic stability. Its synthetic versatility allows for further functionalization, enabling applications in the design of enzyme inhibitors or receptor modulators.
[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine structure
1877563-38-6 structure
Product Name:[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine
CAS No:1877563-38-6
MF:C9H17F2N
MW:177.234789609909
CID:5254063
Update Time:2025-05-21

[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(3,3-difluorocyclobutyl)methyl](2-methylpropyl)amine
    • [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine
    • Inchi: 1S/C9H17F2N/c1-7(2)5-12-6-8-3-9(10,11)4-8/h7-8,12H,3-6H2,1-2H3
    • InChI Key: ZTWDCHIQMPBBTC-UHFFFAOYSA-N
    • SMILES: FC1(CC(CNCC(C)C)C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 138
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12

[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine Pricemore >>

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[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine Related Literature

Additional information on [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine

[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine - A Comprehensive Overview

[(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine, a compound with the CAS number 1877563-38-6, is an intriguing molecule that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which combines a difluorocyclobutyl group with a 2-methylpropylamine moiety. The presence of the difluorocyclobutane ring introduces interesting electronic and steric properties, making this compound a valuable subject for research in organic chemistry, materials science, and pharmacology.

Recent studies have highlighted the potential of [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing novel polymers and high-performance composites. The difluorocyclobutane ring contributes to the molecule's ability to form strong intermolecular interactions, which is crucial for applications in adhesive formulations and elastomers. Furthermore, its amine functionality allows for easy modification and functionalization, enabling the creation of tailored materials with specific mechanical and thermal properties.

In the field of pharmacology, this compound has shown promise as a building block for drug discovery. The difluorocyclobutane ring imparts unique pharmacokinetic properties, such as enhanced bioavailability and stability. Scientists have utilized this compound to design bioactive molecules targeting various therapeutic areas, including cancer and inflammatory diseases. The 2-methylpropylamine group provides additional flexibility, allowing for the optimization of drug candidates with improved efficacy and reduced toxicity.

The synthesis of [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the preparation of the difluorocyclobutane ring through cycloaddition reactions or fluorination of cyclopropane derivatives. Subsequent alkylation and amination steps yield the final product with high purity and structural integrity. Researchers have optimized these reactions to achieve high yields and minimize byproducts, ensuring scalability for industrial applications.

From an environmental perspective, understanding the degradation pathways of [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, with microbial communities playing a significant role in its transformation. The presence of fluorine atoms in the molecule introduces challenges in degradation processes due to their strong carbon-fluorine bonds. However, recent advancements in biotechnology have identified microbial strains capable of efficiently breaking down such fluorinated compounds, offering potential solutions for waste management.

In conclusion, [(3,3-Difluorocyclobutyl)methyl](2-methylpropyl)amine (CAS No. 1877563-38-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in materials science and pharmacology while posing interesting challenges for environmental scientists. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.

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